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Compound of Interest

Compound Name: Pyridoxal phosphate-d5

Cat. No.: B12424733 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the certificate of analysis (CoA) and

specifications for Pyridoxal Phosphate-d5 (PLP-d5). This deuterated analog of the active form

of vitamin B6 is a critical tool in various research applications, including metabolic studies, as

an internal standard for mass spectrometry-based quantification, and in drug development.

Understanding its quality parameters is paramount for ensuring the accuracy and

reproducibility of experimental results.

Certificate of Analysis: Key Parameters and
Specifications
A Certificate of Analysis for Pyridoxal Phosphate-d5 provides a comprehensive summary of

its quality and purity, as determined by a series of analytical tests. Below is a table

summarizing the typical specifications.
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Parameter Specification Typical Value Method

Identification

CAS Number 1246818-16-5 Conforms N/A

Molecular Formula C₈H₅D₅NO₆P Conforms Mass Spectrometry

Molecular Weight 252.17 g/mol Conforms Mass Spectrometry

Physicochemical

Properties

Appearance

Off-white to pale

yellow crystalline

powder

Conforms Visual

Solubility
Soluble in aqueous

solutions
Conforms Visual

Melting Point ~127 °C 127 °C USP <741>

Purity

Chemical Purity ≥95.0% 98.5% HPLC

Isotopic Purity (d5) ≥98.0% 99.2% Mass Spectrometry

Deuterium Enrichment ≥98 atom % D 98.5 atom % D ¹H NMR / ²H NMR

Contaminants

Water Content ≤5.0% 2.1% Karl Fischer Titration

Residual Solvents
Meets USP <467>

requirements
Conforms GC-HS

Heavy Metals ≤10 ppm <10 ppm ICP-MS

Storage

Recommended

Storage

-20°C, protect from

light
N/A N/A
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Experimental Protocols
The following are detailed methodologies for key experiments cited in the certificate of analysis.

High-Performance Liquid Chromatography (HPLC) for
Chemical Purity
This method is used to determine the chemical purity of Pyridoxal Phosphate-d5 by

separating it from any non-deuterated or other impurities.

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: A C18 reversed-phase column (e.g., 250 x 4.6 mm, 5 µm).

Mobile Phase: A gradient of solvent A (e.g., 20 mM phosphate buffer, pH 2.5) and solvent B

(e.g., acetonitrile).

Flow Rate: 1.0 mL/min.

Detection: UV at 295 nm.

Procedure: A solution of Pyridoxal Phosphate-d5 is prepared in the mobile phase and

injected into the HPLC system. The peak area of the main component is compared to the

total area of all peaks to calculate the purity.

Mass Spectrometry (MS) for Isotopic Purity and
Identification
High-resolution mass spectrometry is employed to confirm the molecular weight and determine

the isotopic distribution of the deuterated compound.[1][2]

Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled with

an appropriate ionization source (e.g., ESI).

Procedure: The sample is introduced into the mass spectrometer, and the mass-to-charge

ratio (m/z) is measured. The resulting spectrum will show a cluster of peaks corresponding to
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the different isotopologues (d0 to d5). The relative intensities of these peaks are used to

calculate the percentage of the d5 species.[3][4]

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Deuterium Enrichment
NMR is a powerful tool to confirm the positions of the deuterium labels and to quantify the

isotopic enrichment at each labeled site.[1]

Instrumentation: A high-field NMR spectrometer.

¹H NMR: The absence or significant reduction of signals at specific chemical shifts

corresponding to the deuterated positions confirms the labeling.

²H NMR: A deuterium NMR spectrum will show signals at the chemical shifts where

deuterium has been incorporated, providing direct evidence of the labeling.

Procedure: The sample is dissolved in a suitable NMR solvent (e.g., DMSO-d6). Both ¹H and

²H NMR spectra are acquired. The integration of the residual proton signals in the ¹H

spectrum, relative to a known internal standard, can be used to calculate the overall

deuterium enrichment.[4]

Mandatory Visualizations
Signaling Pathway: Role of Pyridoxal Phosphate in
Neurotransmitter Synthesis
Pyridoxal phosphate is a crucial coenzyme for the synthesis of several key neurotransmitters.

The following diagram illustrates its role in the conversion of L-DOPA to dopamine and L-

Glutamate to GABA.
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Caption: Role of Pyridoxal Phosphate in Neurotransmitter Synthesis.

Experimental Workflow: Quality Control of Pyridoxal
Phosphate-d5
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This diagram outlines a typical workflow for the quality control testing of a batch of Pyridoxal
Phosphate-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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